Cas no 2551117-18-9 (2-Cyclobutylpropan-1-amine hydrochloride)

• Product Name: 2-Cyclobutylpropan-1-amine hydrochloride
• CAS No: 2551117-18-9
• MF: C₇H₁₆ClN
• MW: 149.661641120911
• CID: 5838506
• PubChem ID: 165899310
• Update Time: 2025-10-29

2-Cyclobutylpropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-27159220
• 2-cyclobutylpropan-1-amine hydrochloride
• Z4670691728
• 2551117-18-9
• 2-Cyclobutylpropan-1-amine hydrochloride

• Inchi： 1S/C7H15N.ClH/c1-6(5-8)7-3-2-4-7;/h6-7H,2-5,8H2,1H3;1H
• InChI Key： QBFLRRWKPYMRFN-UHFFFAOYSA-N
• SMILES： Cl.NCC(C)C1CCC1

Computed Properties

• Exact Mass: 149.0971272g/mol
• Monoisotopic Mass: 149.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 66.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 2-Cyclobutylpropan-1-amine hydrochloride

2-Cyclobutylpropan-1-amine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 2551117-18-9, commonly known as 2-Cyclobutylpropan-1-amine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a tertiary amine derivative, characterized by its unique structure that combines a cyclobutane ring with a propanamine backbone. The hydrochloride salt form is particularly relevant in pharmaceutical applications due to its enhanced solubility and stability.

2-Cyclobutylpropan-1-amine hydrochloride has been extensively studied for its potential in drug development. Recent research has highlighted its role as a building block in the synthesis of bioactive molecules, particularly in the design of ligands for G-protein coupled receptors (GPCRs). Its cyclobutane moiety contributes to the molecule's rigidity, which is crucial for achieving high binding affinity to target proteins. This property makes it an invaluable tool in medicinal chemistry, where precise molecular interactions are essential for therapeutic efficacy.

The synthesis of 2-Cyclobutylpropan-1-amine hydrochloride involves a multi-step process that typically begins with the preparation of cyclobutylamine derivatives. Advanced methodologies, such as catalytic asymmetric synthesis, have been employed to enhance the enantioselectivity of the product. These techniques not only improve the quality of the compound but also align with the growing demand for sustainable and efficient chemical processes in the pharmaceutical industry.

In terms of pharmacological activity, 2-Cyclobutylpropan-1-amine hydrochloride has demonstrated promising results in preclinical studies. It has been evaluated as a potential modulator of ion channels and neurotransmitter systems, which are implicated in various neurological disorders. Recent findings suggest that this compound may exhibit neuroprotective effects, making it a candidate for therapies targeting conditions such as epilepsy and neurodegenerative diseases.

The structural versatility of 2-Cyclobutylpropan-1-amine hydrochloride also extends to its application in materials science. Researchers have explored its use as a precursor for advanced polymers and materials with tailored mechanical properties. The cyclobutane ring's strain energy provides opportunities for creating novel materials with unique mechanical and electronic characteristics.

From an environmental perspective, the synthesis and application of 2-Cyclobutylpropan-1-amine hydrochloride have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring that the compound is both efficient and environmentally friendly. This aligns with global efforts to promote sustainable practices across industries.

In conclusion, 2-Cyclobutylpropan-1-amine hydrochloride (CAS No. 2551117-18-9) stands out as a versatile and valuable compound with diverse applications in chemistry and pharmacology. Its unique structure, combined with cutting-edge research findings, positions it as a key player in the development of innovative therapies and materials. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to scientific advancements in the coming years.